![molecular formula C8H3BrClNO B1497547 5-Bromo-2-chloro-3H-indol-3-one CAS No. 6199-96-8](/img/structure/B1497547.png)
5-Bromo-2-chloro-3H-indol-3-one
Overview
Description
5-Bromo-2-chloro-3H-indol-3-one is an indole derivative . Indoles are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology and have various biologically vital properties . The application of indole derivatives for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Synthesis Analysis
The synthesis of indole derivatives has been a subject of interest due to their biological significance . A practical industrial process for the synthesis of a key intermediate for SGLT2 inhibitors, which are promising for diabetes therapy, has been reported . This process uses cheap, easily available dimethyl terephthalate as the raw starting material .Molecular Structure Analysis
The molecular formula of 5-Bromo-2-chloro-3H-indol-3-one is C8H3BrClNO . It has a molecular weight of 244.47 .Chemical Reactions Analysis
Indole derivatives are synthesized through various chemical reactions . For example, the Fischer indole synthesis of the optically active cyclohexanone and phenylhydrazine hydrochloride using methanesulfonic acid under reflux in MeOH gave the corresponding tricyclic indole in a good yield .Scientific Research Applications
Chemical Reactivity and Stability :5-Bromo-2-chloro-3H-indol-3-one has been studied for its chemical properties, including reactivity and stability. Jakobsen (1967) investigated the allylic rearrangement in 5-bromo-3-thiolene-2-one, which is structurally related to 5-Bromo-2-chloro-3H-indol-3-one, revealing insights into its behavior under various conditions (H. J. Jakobsen, 1967).
Crystal Structure Analysis :The compound's crystal structure and intermolecular interactions have been a subject of research. Barakat et al. (2017) analyzed the crystal structure of a derivative of 5-Bromo-2-chloro-3H-indol-3-one, providing valuable information on its molecular interactions (A. Barakat et al., 2017).
Synthesis of Derivatives :Liu et al. (2012) developed an efficient method for synthesizing 2-bromo(chloro)-3-selenyl(sulfenyl)indoles, demonstrating the versatility of 5-Bromo-2-chloro-3H-indol-3-one in forming various derivatives through tandem reactions (Jie Liu et al., 2012).
Palladium-Catalyzed Synthesis Routes :Research by Cacchi et al. (2015) explored a palladium-catalyzed method to synthesize trisubstituted indoles, highlighting the potential of 5-Bromo-2-chloro-3H-indol-3-one in complex organic syntheses (S. Cacchi et al., 2015).
Cross-Coupling Reactions :The compound has been used in studying the selectivity and reactivity in cross-coupling reactions, as researched by Witulski et al. (2005), who examined its use in palladium-catalyzed Sonogashira and Suzuki cross-coupling reactions (B. Witulski et al., 2005).
Antimicrobial and Anti-HIV Properties :Pandeya et al. (1999) synthesized Schiff and Mannich bases of isatin derivatives, including 5-bromo derivatives, and evaluated their antimicrobial and anti-HIV properties, suggesting potential biomedical applications (S. Pandeya et al., 1999).
Formation of Complex Ring Structures :Research by Molina et al. (1998) focused on the formation of complex ring structures involving 5-Bromo-2-chloro-3H-indol-3-one, contributing to synthetic organic chemistry (P. Molina et al., 1998).
Synthesis of Cyclic Indole-tetramers :Hiyoshi et al. (2006) described the synthesis of novel symmetric cyclic indole-tetramers using 5-bromoindolin-2-one, demonstrating the compound's utility in creating novel cyclic structures (H. Hiyoshi et al., 2006).
Photochemical Applications :Celewicz (1989) studied the photochemical reactions of derivatives of 5-Bromo-2-chloro-3H-indol-3-one, shedding light on its potential applications in photochemistry (L. Celewicz, 1989).
Identification of Microorganisms :Watkins et al. (1988) developed a chromogenic compound based on 5-Bromo-2-chloro-3H-indol-3-one for the specific identification of Escherichia coli, demonstrating its use in microbiology (W. Watkins et al., 1988).
properties
IUPAC Name |
5-bromo-2-chloroindol-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrClNO/c9-4-1-2-6-5(3-4)7(12)8(10)11-6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAMVZHSSWWHMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=O)C(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80653159 | |
Record name | 5-Bromo-2-chloro-3H-indol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-chloro-3H-indol-3-one | |
CAS RN |
6199-96-8 | |
Record name | 5-Bromo-2-chloro-3H-indol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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